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Compound of Interest

5-Chlorothiophene-2-carbonyl
Compound Name:
chloride

Cat. No.: B104058

5-Chlorothiophene-2-carbonyl chloride: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive physical and spectral data for 5-
Chlorothiophene-2-carbonyl chloride, a key intermediate in the synthesis of
pharmaceuticals, such as the anticoagulant Rivaroxaban, and other fine chemicals.[1][2] This
document outlines detailed experimental protocols for its synthesis and characterization,
facilitating its application in research and development.

Core Physical and Chemical Properties

5-Chlorothiophene-2-carbonyl chloride is a light orange to yellow, or even green, clear liquid
at room temperature. It is sensitive to moisture and should be stored under an inert
atmosphere at 2-8°C.
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Property Value

Molecular Formula CsH2CI20S

Molecular Weight 181.04 g/mol

CAS Number 42518-98-9

Melting Point 4°C

Boiling Point 122-127 °C/ 16 Torr

Density 1.5 g/cm3

Refractive Index n20/D 1.61

Appearance Light orange to yellow to green clear liquid

Spectral Data Analysis

Detailed spectral data is crucial for the identification and purity assessment of 5-
Chlorothiophene-2-carbonyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chemical Shift (d) and

Type Solvent .
Coupling Constant (J)
5=7.80(d, J = 4 Hz, 1H), 7.06
IH NMR CDCls
(d, J =4 Hz, 1H)[3]
0 =158.5, 143.1, 137.5, 134.9,
B3C NMR CDCls
128.3[3]
Mass Spectrometry (MS)
Technique Key m/z Values
GC-MS (EI*) 180, 182, 184[4]

Infrared (IR) Spectroscopy
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Fourier-Transform Infrared (FT-IR) spectroscopy is a valuable tool for monitoring the synthesis
of 5-Chlorothiophene-2-carbonyl chloride from its carboxylic acid precursor. The key
transformation to observe is the disappearance of the broad O-H stretching band of the
carboxylic acid (around 2500-3000 cm~1) and the appearance of a sharp, strong C=0
stretching band for the carbonyl chloride at a higher wavenumber (approximately 1800 cm~1).

[5]

Experimental Protocols

The most common and well-documented method for the synthesis of 5-Chlorothiophene-2-
carbonyl chloride is the chlorination of 5-chloro-2-thiophenecarboxylic acid.[5]

Synthesis of 5-Chlorothiophene-2-carbonyl chloride
using Thionyl Chloride

This protocol describes the synthesis using thionyl chloride as the chlorinating agent in a
nonpolar solvent.[6]

Materials:

e 5-chloro-2-thiophenecarboxylic acid

Thionyl chloride (SOCI2)

Dichloromethane (CH2Cl2) or another suitable nonpolar solvent

N,N-Dimethylformamide (DMF) (catalytic amount)

Inert gas (e.g., Nitrogen or Argon)
Procedure:

e In a dry reaction vessel equipped with a stirrer and under an inert gas atmosphere, add 5-
chloro-2-thiophenecarboxylic acid and dichloromethane.

e Add a catalytic amount of N,N-Dimethylformamide (DMF).[7]

e Cool the mixture to a temperature below 0°C using an ice bath.[6]
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e Slowly add thionyl chloride (a molar excess, typically 1.1-1.3 equivalents) to the reaction
mixture, maintaining the temperature below 0°C.[6][7]

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 10-30 minutes.[6]

» Heat the mixture to reflux and maintain for 1-3 hours.[6] The reaction progress can be
monitored by FT-IR spectroscopy for the disappearance of the carboxylic acid's O-H stretch.

[5117]

e Once the reaction is complete, remove the solvent and excess thionyl chloride by distillation.

[4]

e The crude product is then purified by reduced pressure distillation (80-90 °C/5 mmHg) to
yield 5-Chlorothiophene-2-carbonyl chloride as a colorless to pale yellow liquid.[4] This
method often results in high yield and purity, potentially avoiding the need for further
purification.[6]

Synthesis and Purification Workflow

The following diagram illustrates the key steps in the synthesis and purification of 5-
Chlorothiophene-2-carbonyl chloride.
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Caption: Synthesis and Purification Workflow for 5-Chlorothiophene-2-carbonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b104058?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/42518-98-9.html
https://www.pharmaffiliates.com/en/42518-98-9-5-chloro-2-thiophenecarbonyl-chloride-pa180381031.html
https://www.echemi.com/products/pd1805143552-5-chlorothiophene-2-carbonyl-chloride.html
https://patents.google.com/patent/CN109422720B/en
https://patents.google.com/patent/CN109422720B/en
https://www.benchchem.com/product/b104058
https://patents.google.com/patent/CN102659756A/en
https://patents.google.com/patent/CN102659756A/en
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_1_5_Chlorothiophene_2_carbonyl_piperazine.pdf
https://www.benchchem.com/product/b104058#physical-and-spectral-data-of-5-chlorothiophene-2-carbonyl-chloride
https://www.benchchem.com/product/b104058#physical-and-spectral-data-of-5-chlorothiophene-2-carbonyl-chloride
https://www.benchchem.com/product/b104058#physical-and-spectral-data-of-5-chlorothiophene-2-carbonyl-chloride
https://www.benchchem.com/product/b104058#physical-and-spectral-data-of-5-chlorothiophene-2-carbonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104058?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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